Cas no 100020-68-6 (Inosine 5′-(tetrahydrogen triphosphate), 6-S-butyl-6-thio-)

• Product Name: Inosine 5′-(tetrahydrogen triphosphate), 6-S-butyl-6-thio-
• CAS No: 100020-68-6
• MF: C₁₄H₂₃N₄O₁₃P₃S
• MW: 580.337704896927
• CID: 6959552
• Update Time: 2025-08-29

Inosine 5′-(tetrahydrogen triphosphate), 6-S-butyl-6-thio- Chemical and Physical Properties

Names and Identifiers

• Inosine 5'-(tetrahydrogen triphosphate), 6-S-butyl-6-thio- (9CI)
• Inosine 5′-(tetrahydrogen triphosphate), 6-S-butyl-6-thio-

• Inchi： 1S/C14H23N4O13P3S/c1-2-3-4-35-13-9-12(15-6-16-13)18(7-17-9)14-11(20)10(19)8(29-14)5-28-33(24,25)31-34(26,27)30-32(21,22)23/h6-8,10-11,14,19-20H,2-5H2,1H3,(H,24,25)(H,26,27)(H2,21,22,23)/t8-,10-,11-,14-/m1/s1
• InChI Key： IYOLURQLFCORDF-IDTAVKCVSA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)SCCCC)N=C2)[C@H](O)[C@@H]1O

Experimental Properties

• Density: 2.12±0.1 g/cm3(Predicted)
• Boiling Point: 901.8±75.0 °C(Predicted)
• pka: 0.97±0.50(Predicted)